
SGC-iMLLT-N protocol for cellular thermal shift
assay (CETSA)

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest
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Cat. No.: B10822859

Get Quote

Application Note: Cellular Target Engagement of MLLT1/3 using SGC-iMLLT and SGC-iMLLT-
N via HiBiT CETSA

Executive Summary
This guide details the protocol for assessing the cellular target engagement of the chemical

probe SGC-iMLLT and its negative control SGC-iMLLT-N against the MLLT1 (ENL) and MLLT3

(AF9) YEATS domains. While traditional CETSA relies on Western blotting, the Structural

Genomics Consortium (SGC) and partners have optimized a higher-throughput, homogenous

assay using the HiBiT Split-Luciferase system.

Critical Distinction:

SGC-iMLLT (Compound 92): The active chemical probe targeting the YEATS domain.

SGC-iMLLT-N (Compound 91): The inactive enantiomer/analog used as a negative control

to verify that observed thermal shifts are due to specific binding rather than non-specific

physicochemical effects.
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The Target: MLLT1 (ENL) YEATS Domain
MLLT1 is a chromatin reader protein often dysregulated in acute leukemias. It recognizes

acetylated and crotonylated lysine residues on histone tails. SGC-iMLLT is a potent, selective

inhibitor that displaces MLLT1 from chromatin.

The Assay: HiBiT CETSA
This protocol utilizes the HiBiT tag (11 amino acids) fused to the target protein (MLLT1).

Stabilization: Binding of SGC-iMLLT stabilizes the MLLT1-HiBiT fusion protein against heat-

induced aggregation.

Thermal Challenge: Cells are heated across a temperature gradient. Unbound proteins

denature and aggregate; bound proteins remain soluble.

Detection: A lytic detection reagent containing LgBiT (the large subunit of NanoLuc) is added.

LgBiT binds the soluble HiBiT tag with high affinity to reconstitute a functional luciferase

enzyme.

Readout: Luminescence is directly proportional to the amount of soluble (non-aggregated)

target protein.
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Caption: Mechanism of HiBiT CETSA. Ligand binding prevents heat-induced aggregation,

allowing LgBiT complementation and signal generation.
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To validate specific target engagement, the experiment must compare the active probe against

both a vehicle control and the negative control.

Group Treatment Role Expected Outcome

Vehicle DMSO (0.1%) Baseline Stability

Standard melting

curve (

).

Active
SGC-iMLLT (e.g., 10

µM)
Target Engagement

Right-shift in melting

curve (Higher

).

Negative
SGC-iMLLT-N (e.g.,

10 µM)
Specificity Control

Overlaps with DMSO

curve (No shift).

Detailed Protocol: SGC-iMLLT HiBiT CETSA
Prerequisites:

Cell Line: HEK293T (or relevant disease model) transfected with HiBiT-MLLT1 plasmid.

Reagents:

SGC-iMLLT and SGC-iMLLT-N (dissolved in DMSO).

Nano-Glo® HiBiT Lytic Detection System (Promega).

Opti-MEM (phenol red-free).[1]

Step 1: Cell Preparation (Day 1)
Transfection: Transfect HEK293T cells with the HiBiT-MLLT1 expression vector using

standard lipid-based transfection (e.g., FuGENE or Lipofectamine).

Note: Genomic knock-in of HiBiT via CRISPR is preferred for endogenous expression

levels, but transient transfection is acceptable for probe validation.
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Seeding: 24 hours post-transfection, trypsinize and resuspend cells in Opti-MEM (or serum-

free medium) at a density of ~300,000 cells/mL.

Plating: Dispense 4 µL of cell suspension into a 384-well PCR plate (approx. 1,200

cells/well).

Step 2: Compound Treatment (Day 2)
Preparation: Prepare 2x concentrated solutions of SGC-iMLLT and SGC-iMLLT-N in Opti-

MEM. Ensure final DMSO concentration will be consistent (typically 0.1-0.5%).

Incubation: Add 4 µL of the 2x compound solution to the cells (Final Volume = 8 µL).

Timing: Incubate for 1 hour at 37°C in a humidified CO2 incubator.

Why: Allows the compound to penetrate the cell membrane and reach equilibrium binding.

Step 3: Thermal Challenge (The "Shift")
Gradient Setup: Configure a PCR thermocycler to generate a temperature gradient across

the plate (e.g., 37°C to 67°C across 12 columns).

Heat Shock: Place the 384-well plate in the cycler. Apply heat for 3 minutes.

Cooling: Immediately cool the plate to 25°C (room temperature) for 3 minutes to stop thermal

denaturation.

Step 4: Lysis and Detection
Reagent Prep: Prepare the Nano-Glo HiBiT Lytic Reagent containing the LgBiT protein and

substrate (1:50 or 1:100 dilution as per manufacturer).

Addition: Add 8 µL of the Lytic Reagent to each well (1:1 volume ratio).

Lysis: Incubate for 10–20 minutes at room temperature on an orbital shaker (300 rpm).

Mechanism:[2][3][4] The detergent lyses the cells; LgBiT binds to the soluble HiBiT-tagged

MLLT1. Aggregated protein is sterically inaccessible.
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Readout: Measure luminescence on a plate reader (e.g., PHERAstar, EnVision) with an

integration time of 0.5–1.0 seconds per well.

Data Analysis & Interpretation
Normalization

Normalize the raw luminescence (RLU) of each temperature point to the lowest temperature

control (usually 37°C, representing 100% soluble protein).

Curve Fitting
Fit the data to a Boltzmann Sigmoidal equation to derive the aggregation temperature (

or

):

Validation Criteria
Calculation:

Pass Criteria:

SGC-iMLLT must show a significant positive shift (

is typical for high-affinity binders).

SGC-iMLLT-N must show no significant shift (

).
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Caption: Decision logic for validating SGC-iMLLT using the SGC-iMLLT-N negative control.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b10822859/docs?utm_src=pdf-body-img#sgc-imllt-n-protocol-for-cellular-thermal-shift-assay-cetsa
https://www.benchchem.com/product/b10822859/docs?utm_src=pdf-body#sgc-imllt-n-protocol-for-cellular-thermal-shift-assay-cetsa
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10822859?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Alternative: Mass Spectrometry (MS-CETSA)
If the "iMLLT" in your query referred to an isobaric labeling MS workflow (less likely given the

probe name, but possible for proteome-wide studies), the protocol changes at Step 4:

Lysis: Use non-denaturing buffer (e.g., PBS + 0.4% NP-40) + Protease Inhibitors.

Clarification: Ultracentrifuge (100,000 x g, 20 min) to pellet aggregates.

Digestion & Labeling: Digest soluble supernatant with Trypsin/Lys-C. Label peptides with

TMT (Tandem Mass Tags).

LC-MS/MS: Combine TMT channels and analyze.

Data: Look for SGC-iMLLT stabilization of MLLT1 peptides compared to SGC-iMLLT-N.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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